Cas no 93963-21-4 (Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester)

• Product Name: Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester
• CAS No: 93963-21-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 805478
• PubChem ID: 44148318
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester
• 5-bicyclo[2.2.1]hept-2-enyl 2-methylpropanoate
• bicyclo[2.2.1]hept-5-en-2-yl isobutyrate
• DTXSID90869163
• BICYCLO[2.2.1]HEPT-5-EN-2-YL 2-METHYLPROPANOATE
• SCHEMBL958078
• Propanoic acid, 2-methyl-, bicyclo(2.2.1)hept-5-en-2-yl ester
• EINECS 300-762-7
• NS00064092
• Bicyclo(2.2.1)hept-5-en-2-yl isobutyrate
• 93963-21-4

• Inchi： 1S/C11H16O2/c1-7(2)11(12)13-10-6-8-3-4-9(10)5-8/h3-4,7-10H,5-6H2,1-2H3
• InChI Key： UHBUKFKTICTRIO-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters